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Compound of Interest

Compound Name: Brassinazole

Cat. No.: B1667507 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like Brassinazole. This

document provides immediate and essential safety protocols, operational plans, and disposal

guidance for Brassinazole, a selective triazole-type brassinosteroid biosynthesis inhibitor used

in plant growth and development research.

Hazard Identification and Personal Protective
Equipment
Brassinazole is classified as a substance that causes skin irritation and serious eye irritation.

[1] Adherence to proper personal protective equipment (PPE) protocols is mandatory to

mitigate exposure risks.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Hand Protection Protective gloves
Chemically resistant, such as

nitrile rubber.

Eye and Face Protection Safety glasses or goggles
Must be worn to prevent eye

contact.

Face shield
Recommended when there is

a risk of splashing.

Skin and Body Protection Laboratory coat
To protect skin and personal

clothing.

Safe Handling and Operational Procedures
When working with Brassinazole, it is crucial to follow standardized laboratory procedures to

minimize exposure and ensure experimental integrity.

Procedural Steps for Handling Brassinazole:

Preparation: Before handling, ensure that the work area is clean and that all necessary PPE

is readily available and worn correctly. An emergency eyewash station and safety shower

should be accessible.

Weighing and Aliquoting: Handle the solid form of Brassinazole in a well-ventilated area or a

chemical fume hood to avoid inhaling any dust. Use appropriate tools for weighing and

transferring the compound.

Dissolving: Brassinazole is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO),

Dimethylformamide (DMF), and ethanol.[2][3] When preparing solutions, add the solvent to

the solid Brassinazole slowly to avoid splashing. For aqueous solutions, it is recommended

to first dissolve Brassinazole in DMF and then dilute with the aqueous buffer.[2]

Storage: Store Brassinazole as a solid at -20°C for long-term stability.[4] Stock solutions in

solvents like DMSO can be stored at -80°C for up to a year or -20°C for one month.[5][6] It is

advisable to aliquot stock solutions to prevent repeated freeze-thaw cycles.[7]
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Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water. Clean all equipment and the work area to prevent cross-contamination.

Spill Management and First Aid
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Cleanup:

For small spills of solid Brassinazole, carefully pick up the material mechanically to avoid

generating dust.

For liquid spills, absorb with an inert material and place in a suitable container for disposal.

Ensure the spill area is well-ventilated during cleanup.

Do not allow the substance to enter sewers or surface water.[1]

First Aid Measures:

If on skin: Wash with plenty of water.[1] If skin irritation occurs, seek medical advice.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1] If eye irritation persists, get medical attention.

If inhaled: Move the person to fresh air and keep comfortable for breathing.

If swallowed: Rinse mouth and seek medical advice.

Disposal Plan
Specific disposal instructions for Brassinazole are not readily available in the public domain.

As a standard practice for chemical waste, Brassinazole and any contaminated materials

should be disposed of as hazardous waste. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for guidance on proper disposal

procedures in accordance with local, state, and federal regulations. Do not dispose of

Brassinazole down the drain or in regular trash.
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Quantitative Data Summary
The following tables provide a summary of the key quantitative data for Brassinazole.

Physical and Chemical Properties:

Property Value

CAS Number 224047-41-0

Molecular Formula C₁₈H₁₈ClN₃O

Molecular Weight 327.8 g/mol [8]

Formulation Crystalline solid[3]

Solubility Data:

Solvent Solubility

DMSO ~50 mg/mL[3]

DMF ~100 mg/mL[3]

Ethanol ~25 mg/mL[3]

DMF:PBS (pH 7.2) (1:1) ~0.5 mg/mL[2]

Storage and Stability:

Condition Duration

Powder at -20°C ≥ 3 years[6]

In solvent at -80°C 1 year[5][6]

In solvent at -20°C 1 month[5][7]

Experimental Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1667507?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Brassinazole
https://www.caymanchem.com/product/16804/brassinazole
https://www.caymanchem.com/product/16804/brassinazole
https://www.caymanchem.com/product/16804/brassinazole
https://www.caymanchem.com/product/16804/brassinazole
https://cdn.caymanchem.com/cdn/insert/16804.pdf
https://www.targetmol.com/compound/brassinazole
https://www.selleckchem.com/products/brassinazole.html
https://www.targetmol.com/compound/brassinazole
https://www.selleckchem.com/products/brassinazole.html
https://www.medchemexpress.com/brassinazole.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical workflow for handling Brassinazole, from receiving

the compound to its final disposal.

Brassinazole Handling Workflow
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Brassinazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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